Cas no 82867-31-0 (A-A-A-L-NO2-P-A-A-A)

• Product name: A-A-A-L-NO2-P-A-A-A
• CAS No: 82867-31-0
• MF: C₂₉H₄₅N₉O₉
• MW: 663.722506284714
• CID: 988269

A-A-A-L-NO2-P-A-A-A Chemical and Physical Properties

Names and Identifiers

• acetylalanyl-alanyl-lysyl nitrite-phenylalanyl-alanyl-alaninamide
• A-A-A-L-NO2-P-A-A-A
• Ac-Ala-ala-lys-No(2)-phe-ala-ala-amide
• L-Alaninamide, N-acetyl-L-alanyl-L-alanyl-L-lysyl-4-nitro-L-phenylalanyl-L-alanyl-

• Inchi： 1S/C29H45N9O9/c1-15(32-19(5)39)24(40)33-17(3)26(42)36-23(8-6-7-13-30)29(45)37-27(43)18(4)34-25(41)16(2)35-28(44)22(31)14-20-9-11-21(12-10-20)38(46)47/h9-12,15-18,22-23H,6-8,13-14,30-31H2,1-5H3,(H,32,39)(H,33,40)(H,34,41)(H,35,44)(H,36,42)(H,37,43,45)/t15-,16-,17-,18-,22-,23-/m0/s1
• InChI Key： KVWQEKXTHGYYAQ-MPQCOTKXSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H](C)NC([C@H](C)NC(C)=O)=O)=O)NC([C@H](C)NC([C@H](C)NC([C@H](CC1C=CC(=CC=1)[N+](=O)[O-])N)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 17
• Complexity: 1140
• Topological Polar Surface Area: 290